N-methyl-2-((6-((2-methylindolin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide

• IUPAC Name: N-methyl-2-[6-[(2-methyl-2,3-dihydroindol-1-yl)methyl]-4-oxopyran-3-yl]oxyacetamide
• InChI: InChI=1S/C18H20N2O4/c1-12-7-13-5-3-4-6-15(13)20(12)9-14-8-16(21)17(10-23-14)24-11-18(22)19-2/h3-6,8,10,12H,7,9,11H2,1-2H3,(H,19,22)
• InChI Key: BAPTXQYRCGCINE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1CC3=CC(=O)C(=CO3)OCC(=O)NC
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

The compound contains an indole nucleus, which is a common structure in many bioactive compounds. Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures can be synthesized through nucleophilic and amidation reactions.

Molecular Structure Analysis

The compound contains an indole nucleus, which is aromatic in nature due to the presence of 10 π-electrons (two from a lone pair on nitrogen and eight from double bonds).

Chemical Reactions Analysis

Indole derivatives can undergo a variety of chemical reactions. Electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Scientific Research Applications

Synthesis and Structural Analysis

Novel complexes with N-methyl-2-((6-((2-methylindolin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide derivatives have been synthesized and characterized using various spectroscopic techniques. The study by Chkirate et al. (2019) focused on the synthesis of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions. The study explored the effect of hydrogen bonding on the self-assembly process and discovered significant antioxidant activity for the ligands and complexes, highlighting the potential for further applications in material science and pharmacology (Chkirate et al., 2019).

Molecular Docking and Computational Analysis

Sebhaoui et al. (2020) synthesized new 2-pyrone derivatives and performed an extensive computational analysis. The study included single-crystal X-ray diffraction, density functional theory (DFT) calculations, Hirshfeld surface analysis, and molecular docking with Tyrosine-protein kinase JAK2. This research provides insights into the structural and interactive properties of these compounds, which could be useful for designing molecules with specific biological activities (Sebhaoui et al., 2020).

Antioxidant Activity and Crystal Structure Analysis

The research by Naghiyev et al. (2020) involved the synthesis of novel compounds using acetoacetanilide and malononitrile. The study highlighted the structural novelty of the products and their antioxidant activity, confirmed through X-ray crystallography and comparative Hirshfeld surface analysis. Such studies contribute to the understanding of molecular structures and their potential applications in medicinal chemistry (Naghiyev et al., 2020).